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Compound of Interest

Compound Name: (R)-Apremilast

Cat. No.: B2467101

Apremilast, an oral phosphodiesterase 4 (PDE4) inhibitor, has demonstrated efficacy in the
treatment of psoriasis and psoriatic arthritis. As a chiral molecule, it exists as two enantiomers,
S-(-)-Apremilast and R-(+)-Apremilast. Preclinical and clinical data indicate that the therapeutic
activity of Apremilast is primarily attributed to the S-enantiomer.

This guide provides a comparative analysis of the enantiomers of Apremilast, focusing on their
biochemical activity and potential efficacy in psoriatic arthritis models. The information is
intended for researchers, scientists, and drug development professionals.

Mechanism of Action: PDE4 Inhibition and
Downstream Effects

Apremilast exerts its anti-inflammatory effects by inhibiting PDE4, an enzyme that degrades
cyclic adenosine monophosphate (CAMP). The resulting increase in intracellular cAMP levels
modulates the expression of various pro-inflammatory and anti-inflammatory cytokines. This
signaling cascade is central to the therapeutic effect of Apremilast in psoriatic arthritis.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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